Cas no 2680799-93-1 (benzyl N-[3-(hydroxymethyl)pyridin-2-yl]-N-methylcarbamate)

• Product Name: benzyl N-[3-(hydroxymethyl)pyridin-2-yl]-N-methylcarbamate
• CAS No: 2680799-93-1
• MF: C₁₅H₁₆N₂O₃
• MW: 272.299143791199
• CID: 6051307
• PubChem ID: 165919153
• Update Time: 2025-06-13

benzyl N-[3-(hydroxymethyl)pyridin-2-yl]-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28283724
• 2680799-93-1
• benzyl N-[3-(hydroxymethyl)pyridin-2-yl]-N-methylcarbamate

• Inchi： 1S/C15H16N2O3/c1-17(14-13(10-18)8-5-9-16-14)15(19)20-11-12-6-3-2-4-7-12/h2-9,18H,10-11H2,1H3
• InChI Key： ZNYCNKBIHPNLJC-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1C(=CC=CN=1)CO)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 272.11609238g/mol
• Monoisotopic Mass: 272.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.7Ų

Additional information on benzyl N-[3-(hydroxymethyl)pyridin-2-yl]-N-methylcarbamate

Professional Introduction to Benzyl N-[3-(hydroxymethyl)pyridin-2-yl]-N-methylcarbamate (CAS No. 2680799-93-1)

Benzyl N-[3-(hydroxymethyl)pyridin-2-yl]-N-methylcarbamate, a compound with the chemical identifier CAS No. 2680799-93-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The unique combination of functional groups in its molecular framework positions it as a promising candidate for further exploration in various therapeutic areas.

The molecular structure of Benzyl N-[3-(hydroxymethyl)pyridin-2-yl]-N-methylcarbamate consists of a benzyl group attached to a carbamate moiety, which is further linked to a pyridine ring substituted with a hydroxymethyl group at the 3-position. This structural configuration imparts distinct chemical properties that make it particularly interesting for synthetic and pharmacological studies. The presence of both hydrophobic and hydrophilic regions in the molecule enhances its solubility and bioavailability, making it an attractive scaffold for drug design.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Pyridine derivatives, in particular, have been extensively studied for their diverse biological activities. The compound Benzyl N-[3-(hydroxymethyl)pyridin-2-yl]-N-methylcarbamate falls within this category, and its unique structural features have prompted investigations into its potential pharmacological effects.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a manner that could lead to therapeutic benefits. Studies have suggested that the hydroxymethyl group at the 3-position of the pyridine ring may play a crucial role in modulating enzyme activity and receptor binding. This has opened up new avenues for research into potential applications such as anti-inflammatory, anti-viral, and anti-cancer therapies.

The synthesis of Benzyl N-[3-(hydroxymethyl)pyridin-2-yl]-N-methylcarbamate presents both challenges and opportunities for chemists. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, enabling researchers to explore its biological properties without significant limitations.

In addition to its potential therapeutic applications, Benzyl N-[3-(hydroxymethyl)pyridin-2-yl]-N-methylcarbamate has also been investigated for its role as an intermediate in the synthesis of more complex molecules. Its structural versatility allows it to serve as a building block for larger, more intricate structures, facilitating the development of novel drugs with tailored properties.

The pharmacokinetic profile of this compound is another area of interest. Research indicates that it exhibits good oral bioavailability and moderate metabolic stability, suggesting that it could be suitable for oral administration in therapeutic settings. Further studies are needed to fully understand its absorption, distribution, metabolism, excretion (ADME) properties and to optimize dosing regimens.

The safety profile of Benzyl N-[3-(hydroxymethyl)pyridin-2-yl]-N-methylcarbamate is also under scrutiny. Preliminary toxicology studies have shown that it exhibits low toxicity at tested doses, making it a promising candidate for further development. However, comprehensive safety assessments are necessary before it can be considered for clinical use.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like Benzyl N-[3-(hydroxymethyl)pyridin-2-yl]-N-methylcarbamate. Molecular modeling and virtual screening techniques have allowed researchers to predict binding affinities and interactions with biological targets with high accuracy. These tools have been instrumental in guiding experimental efforts and optimizing lead compounds for therapeutic applications.

The future prospects for Benzyl N-[3-(hydroxymethyl)pyridin-2-yl]-N-methylcarbamate are bright, with ongoing research aimed at elucidating its mechanism of action and exploring new therapeutic indications. Collaborative efforts between chemists, biologists, and pharmacologists are essential to translate this compound from laboratory research to clinical practice.

In conclusion, Benzyl N-[3-(hydroxymethyl)pyridin-2-yl]-N-methylcarbamate (CAS No. 2680799-93-1) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features, combined with promising preliminary biological activity, make it a valuable compound for further research and development.